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Compound of Interest

Compound Name: o-Xylene-d10

Cat. No.: B166450 Get Quote

An In-depth Technical Guide to o-Xylene-d10
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of o-Xylene-d10, a deuterated

aromatic hydrocarbon. It is intended to be a valuable resource for professionals in research,

science, and drug development who utilize stable isotope-labeled compounds in their work.

This document details the compound's properties, applications, relevant experimental

protocols, and safety information.

Core Compound Information
Chemical Identity:

Systematic Name: 1,2-Di(methyl-d3)benzene-d4

Common Synonyms: 1,2-Dimethylbenzene-d10, ortho-Xylene-d10

CAS Number: 56004-61-6

Molecular Formula: C₈D₁₀ or C₆D₄(CD₃)₂[1]

Molecular Weight: 116.23 g/mol [1]

Physicochemical Properties:

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 6 Tech Support

https://www.benchchem.com/product/b166450?utm_src=pdf-interest
https://www.benchchem.com/product/b166450?utm_src=pdf-body
https://www.benchchem.com/product/b166450?utm_src=pdf-body
https://isotope.com/priority-pollutant-endocrine-disruptor-and-chemical-contaminant-standards/o-xylene-d10-d-dlm-808-5
https://isotope.com/priority-pollutant-endocrine-disruptor-and-chemical-contaminant-standards/o-xylene-d10-d-dlm-808-5
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b166450?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


The following table summarizes the key physical and chemical properties of o-Xylene-d10.

Property Value

Appearance Colorless liquid

Boiling Point 142 °C (lit.)

Melting Point -25 °C (lit.)

Density 0.953 g/mL at 25 °C (lit.)

Refractive Index n20/D 1.5016 (lit.)

Isotopic Purity Typically ≥98 atom % D

Synthesis of o-Xylene-d10
The synthesis of deuterated compounds like o-Xylene-d10 is crucial for their application as

internal standards and in metabolic studies. While specific proprietary synthesis methods may

vary, a general approach involves the isotopic exchange of hydrogen for deuterium on the

aromatic ring and the methyl groups.

One common method for deuterium labeling of aromatic compounds is through electrophilic

aromatic substitution reactions. This can be achieved using a deuterated acid, such as

deuterated sulfuric acid (D₂SO₄) in the presence of a deuterium source like heavy water (D₂O).

The following diagram illustrates a generalized workflow for the synthesis of o-Xylene-d10.
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Generalized Synthesis Workflow for o-Xylene-d10

Reactants & Reagents
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Workflow for Internal Standard Quantification using o-Xylene-d10

Sample

Spike with o-Xylene-d10
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Simplified Bacterial Metabolic Pathway of o-Xylene
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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